Cas no 52828-01-0 (2,4-Cyclohexadien-1-one, 6-[(phenylamino)methylene]-)

• Product Name: 2,4-Cyclohexadien-1-one, 6-[(phenylamino)methylene]-
• CAS No: 52828-01-0
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 358692
• Update Time: 2024-01-28

2,4-Cyclohexadien-1-one, 6-[(phenylamino)methylene]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Cyclohexadien-1-one, 6-[(phenylamino)methylene]-

• Inchi： 1S/C13H11NO/c15-13-9-5-4-6-11(13)10-14-12-7-2-1-3-8-12/h1-10,14H
• InChI Key： GVHXCXKLYZOBKS-UHFFFAOYSA-N
• SMILES： C1(=O)C(=CNC2=CC=CC=C2)C=CC=C1

Computed Properties

• Exact Mass: 197.08413

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Boiling Point: 349.2±35.0 °C(Predicted)
• PSA: 29.1
• pka: -0.45±0.20(Predicted)